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Compound of Interest

Compound Name:
3-Amino-6-bromo-2,4-

dichloropyridine

Cat. No.: B1311929 Get Quote

An In-depth Technical Guide to 3-Amino-6-bromo-2,4-dichloropyridine

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and spectral analysis of 3-Amino-6-bromo-2,4-dichloropyridine (CAS

No: 237435-16-4).[1] This compound is a halogenated pyridine derivative, often utilized as a

heterocyclic building block in organic synthesis. The information is intended for researchers,

scientists, and professionals in drug development and medicinal chemistry.

Core Physical and Chemical Properties
The fundamental properties of 3-Amino-6-bromo-2,4-dichloropyridine are summarized

below. These characteristics are essential for its handling, application in reactions, and

analytical characterization.

Property Value Source

CAS Number 237435-16-4 [1][2][3]

Molecular Formula C₅H₃BrCl₂N₂ [1][3]

Molecular Weight 241.9 g/mol [1][3]

Appearance Colorless crystalline form [2]

Purity ≥98% [1][4]
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Spectroscopic Data
Spectroscopic analysis is critical for the structural confirmation of the compound. The following

data has been reported.

Table 1: ¹H NMR Spectral Data

Solvent
Frequenc
y

Chemical
Shift (δ)
ppm

Multiplicit
y

Integratio
n

Assignm
ent

Source

DMSO-d₆ 500 MHz 7.69 Singlet 1H Pyridine-H [2]

DMSO-d₆ 500 MHz 6.10 Singlet 2H -NH₂ [2]

Table 2: Mass Spectrometry (MS) Data

Technique m/z Interpretation Source

Electrospray

Ionization (ESI)
241, 243

[M+H]⁺ ion pair,

corresponding to ⁷⁹Br

and ⁸¹Br isotopes

[2]

Experimental Protocols
Synthesis of 3-Amino-6-bromo-2,4-dichloropyridine[2]
This protocol details the synthesis via bromination of 3-Amino-2,4-dichloropyridine.

Materials:

3-Amino-2,4-dichloropyridine (500 mg, 3.1 mmol)

N-bromosuccinimide (NBS) (660 mg, 3.7 mmol)

N,N-dimethylformamide (DMF) (23 mL total)

Ethyl acetate (EtOAc)
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Water

Saturated saline solution

Anhydrous magnesium sulfate (MgSO₄)

Silica gel

Procedure:

Dissolve 3-Amino-2,4-dichloropyridine (500 mg) in DMF (16 mL).

Cool the solution to 0 °C in an ice-water bath.

Separately, dissolve N-bromosuccinimide (660 mg) in DMF (7 mL).

Add the NBS solution dropwise to the cooled pyridine solution.

Allow the reaction to proceed for 15 minutes at 0 °C.

Pour the reaction mixture into water and perform extraction with ethyl acetate twice.

Combine the organic phases.

Wash the combined organic phase sequentially with water and then with saturated saline.

Dry the organic phase over anhydrous magnesium sulfate.

Filter the solution and concentrate it under reduced pressure to obtain a red residue.

Dissolve the residue in a 1:1 mixture of ethyl acetate/hexane.

Purify the product by filtering through a short silica gel column.

Concentrate the filtrate under reduced pressure to yield the final product (0.68 g, 90% yield)

as colorless crystals.[2]

Visualized Workflows
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The following diagrams illustrate the synthesis protocol and a general workflow for the

analytical characterization of the compound.

Synthesis Workflow for 3-Amino-6-bromo-2,4-dichloropyridine
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Caption: A step-by-step workflow for the synthesis of the title compound.
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General Spectroscopic Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-6-bromo-2-4-dichloropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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